Cas no 2171838-21-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171838-21-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5938704
• PubChem ID: 165526063
• Update Time: 2025-06-07

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1495003
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpiperidine-4-carboxylic acid
• 2171838-21-2

• Inchi： 1S/C27H32N2O5/c1-18(11-12-24(30)29-15-13-27(2,14-16-29)25(31)32)28-26(33)34-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： GHKYOMGADJQIDE-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171838-21-2)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid, identified by its CAS number 2171838-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The intricate structure of this molecule, featuring a fluoren-9-ylmethyloxycarbonyl moiety and a 4-methylpiperidine backbone, contributes to its unique chemical properties and biological interactions.

The fluoren-9-ylmethyloxycarbonyl group is a key feature of this compound, often employed in the synthesis of peptide mimetics and protein-based drugs due to its stability and ability to enhance binding affinity. This structural element is particularly relevant in the development of targeted therapies, where precise molecular interactions are critical for efficacy. The presence of the 4-methylpiperidine ring further modulates the pharmacokinetic profile of the compound, influencing its solubility, metabolic stability, and overall bioavailability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1-(4-methylpiperidine)-4-carboxylic acid moiety in this molecule is well-documented for its role in modulating neurological and cardiovascular pathways. Studies have demonstrated that derivatives of this scaffold can interact with specific enzymes and receptors, leading to therapeutic effects. For instance, modifications in the piperidine ring have been shown to enhance binding affinity to certain G-protein coupled receptors (GPCRs), which are pivotal in regulating various physiological processes.

The pentanoyl side chain in the molecule introduces an additional layer of complexity, enabling diverse functionalization strategies. This segment can be further modified to introduce specific pharmacophores or to optimize pharmacokinetic properties. The combination of these structural elements makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-4-carboxylic acid (CAS No. 2171838-21-2) a versatile building block for designing novel therapeutic agents.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of this compound make it an attractive candidate for virtual screening against large databases of biological targets. Preliminary computational studies suggest that it may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater flexibility in modifying the molecular structure.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on exploring its efficacy in preclinical models for conditions such as neurodegenerative disorders and cardiovascular diseases. The ability to fine-tune its pharmacological properties through structural modifications offers a pathway to develop drugs with improved selectivity and reduced side effects.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their fluorescence properties and their utility as probes in biochemical assays. However, their application extends beyond imaging technologies; they also serve as key structural motifs in drug design due to their rigidity and hydrophobicity. In 1-(4-methylpiperidine)-4-carboxylic acid derivatives, the fluorene moiety contributes to stabilizing the three-dimensional conformation of the molecule, which is crucial for optimal binding interactions with biological targets.

The molecular dynamics (MD) simulations conducted on this compound have provided valuable insights into its behavior within biological environments. These simulations have revealed that the fluorene group adopts a conformation that maximizes contact with hydrophobic pockets on target proteins, suggesting a mechanism for enhanced binding affinity. Such computational insights are instrumental in guiding experimental efforts toward optimizing drug candidates.

Furthermore, the incorporation of methylene carbonitrile (C≡N) functionalities into pharmaceuticals has been associated with improved metabolic stability and bioavailability. In this context, the pentanoyl segment can be strategically modified to introduce such functionalities, enhancing the compound's potential as a drug candidate. This approach aligns with current trends in medicinal chemistry toward designing molecules with enhanced pharmacokinetic profiles.

The regulatory landscape for new drug development also plays a significant role in shaping research priorities. Given its promising preclinical data, 1-(4-methylpiperidine)-4-carboxylic acid derivatives, including those based on CAS No. 2171838-21-2, are being evaluated for compliance with regulatory requirements for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these compounds through preclinical testing and into human trials.

In conclusion, 1-(4-methyl-piperidine)-carboxylic acid derivatives, particularly those featuring a fluorenylmethyl oxycarbonyl group at the amine position, represent a significant advancement in pharmaceutical chemistry. Their unique structural features offer opportunities for designing novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new biological targets and synthetic strategies, compounds like CAS No. 2171838-21-2 will undoubtedly play a crucial role in shaping the future of drug development.